Cas no 1040650-37-0 (N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide
• CAS No: 1040650-37-0
• MF: C₁₅H₁₆F₃N₃O₃S
• MW: 375.366052627563
• CID: 6576436
• Update Time: 2025-07-23

N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide
• N-(2-methoxyethyl)-2-[2-[4-(trifluoromethoxy)anilino]-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C15H16F3N3O3S/c1-23-7-6-19-13(22)8-11-9-25-14(21-11)20-10-2-4-12(5-3-10)24-15(16,17)18/h2-5,9H,6-8H2,1H3,(H,19,22)(H,20,21)
• InChI Key： FYDOQTRFAAPNKN-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)CC1=CSC(NC2=CC=C(OC(F)(F)F)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide

Introduction to N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide and Its Significance in Modern Chemical Biology

N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide, with the CAS number 1040650-37-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups, including the 2-methoxyethyl moiety and the 4-(trifluoromethoxy)phenyl substituent, contributes to its unique chemical properties and biological activities.

The 1,3-thiazole core of this compound is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the 4-(trifluoromethoxy)phenyl group enhances the molecule's lipophilicity and binding affinity, making it a promising candidate for further exploration in the development of novel therapeutics. Recent studies have highlighted the significance of thiazole derivatives in addressing a wide range of diseases, including infectious disorders and chronic conditions.

In the context of contemporary research, N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide has been investigated for its potential role in modulating biological pathways associated with inflammation and immune response. The combination of the 1,3-thiazole scaffold with the 4-(trifluoromethoxy)phenyl amino group suggests a multifaceted approach to drug design, leveraging both structural and electronic properties for optimal biological activity. This compound exemplifies the growing trend in pharmaceutical research towards rational drug design, where targeted modifications at specific sites enhance therapeutic efficacy.

The use of computational methods and high-throughput screening has facilitated the rapid identification of promising candidates like N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide. These approaches allow researchers to predict binding interactions and optimize molecular structures for improved pharmacokinetic profiles. The incorporation of fluorine atoms in the 4-(trifluoromethoxy)phenyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and bioavailability. This feature is increasingly recognized as a critical factor in drug development.

The structural complexity of N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide also underscores the importance of synthetic chemistry in generating novel therapeutic agents. Advanced synthetic methodologies have enabled the construction of increasingly sophisticated molecular architectures, opening new avenues for drug discovery. The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. These challenges highlight the expertise required in medicinal chemistry and highlight the collaborative efforts between synthetic chemists and biologists.

In recent years, there has been a significant focus on developing small molecules that can modulate protein-protein interactions (PPIs). N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide has been identified as a potential PPI modulator due to its ability to interact with specific target proteins. Such interactions are often difficult to achieve with traditional small molecules due to their complex binding modes. The thiazole core and the amino group attached to it provide multiple interaction points with target proteins, enhancing binding affinity and specificity.

The potential applications of N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide extend beyond drug discovery into diagnostic tools and biomarker identification. The unique structural features of this compound make it suitable for use as a probe in biochemical assays, helping researchers understand complex biological pathways. Additionally, its stability under various conditions makes it an attractive candidate for developing diagnostic kits that can be used in clinical settings.

The future prospects for N-(2-methoxyethyl)-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide are promising, given its diverse range of potential applications. Ongoing research aims to further optimize its pharmacological properties through structure-activity relationship (SAR) studies. These studies will help identify key structural features responsible for its biological activity and guide future modifications for enhanced efficacy. The integration of machine learning algorithms into drug discovery pipelines is also expected to accelerate the development process by predicting novel molecular structures with desired properties.

In conclusion, N-(N(allyl)(benzoyl))cysteine ethylester), CAS number 1040650-37-0, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure,> multifaceted applications, >and strong potential for future development make it a cornerstone compound in modern medicinal chemistry.> Its study not only contributes to our understanding of disease mechanisms but also paves the way for innovative therapeutic strategies that address unmet medical needs.